![molecular formula C13H14N4O B3122925 N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide CAS No. 303994-69-6](/img/structure/B3122925.png)
N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide
Overview
Description
N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide, also known as DMIMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMIMB is a heterocyclic compound that contains an imidazole ring and a carboxamide group, making it an interesting molecule to study. In
Scientific Research Applications
N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide has shown potential applications in various fields of scientific research. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions. N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide has been shown to selectively bind to copper ions and emit a strong fluorescence signal, making it a useful tool for detecting copper in biological samples.
Another application of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide is in the field of molecular imaging. N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide has been used as a contrast agent for magnetic resonance imaging (MRI) due to its ability to bind to proteins and selectively accumulate in tumor cells. This makes N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide a promising candidate for the development of targeted imaging agents for cancer diagnosis and treatment.
Mechanism of Action
The mechanism of action of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide is not fully understood, but it is thought to involve the formation of a complex with metal ions or proteins. N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide contains a carboxamide group that can act as a ligand, binding to metal ions or proteins and forming a stable complex. This complex formation is responsible for the fluorescence emission and selective accumulation of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide in certain cells.
Biochemical and Physiological Effects:
N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide has been shown to have low toxicity and is well-tolerated in animal studies. It does not have any known drug interactions or side effects, making it a promising candidate for further development as a diagnostic or therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide in lab experiments is its high selectivity for metal ions and proteins. This allows for the detection and quantification of specific targets in biological samples. Another advantage is its low toxicity and lack of drug interactions or side effects.
One limitation of using N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments. Additionally, N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide has not yet been extensively studied in vivo, so its efficacy and safety in living organisms is not fully understood.
Future Directions
There are several future directions for research on N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide. One area of interest is the development of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide-based imaging agents for cancer diagnosis and treatment. Another area of interest is the use of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide as a sensor for detecting metal ions in environmental samples. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of N-[(dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzenecarboxamide.
properties
IUPAC Name |
N-(dimethylaminomethylidene)-4-imidazol-1-ylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N4O/c1-16(2)10-15-13(18)11-3-5-12(6-4-11)17-8-7-14-9-17/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHDHUNJWDQJWBU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC(=O)C1=CC=C(C=C1)N2C=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601193638 |
Source
|
| Record name | N-[(Dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601193638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
303994-69-6 |
Source
|
| Record name | N-[(Dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=303994-69-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-[(Dimethylamino)methylene]-4-(1H-imidazol-1-yl)benzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601193638 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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